Cas no 866142-99-6 (1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one)

• Product Name: 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one
• CAS No: 866142-99-6
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD04126193
• CID: 5229162
• Update Time: 2026-03-07

1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one

• MDL： MFCD04126193
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)8-3-1-7(2-4-8)9-6-16(18)10(17)5-15-9/h1-6,18H
• InChI Key： NMGDAQDEPLLVJX-UHFFFAOYSA-N
• SMILES： C1(=O)N(O)C=C(C2=CC=C(C(F)(F)F)C=C2)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one

Introduction to 1-Hydroxy-5-[4-(Trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one (CAS No. 866142-99-6)

1-Hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one (CAS No. 866142-99-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one is characterized by a pyrazinone ring substituted with a hydroxyl group and a 4-(trifluoromethyl)phenyl moiety. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making this compound an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, particularly those involving chronic inflammation and cancer.

In the context of anti-inflammatory research, 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one has shown promising results in both in vitro and in vivo models. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, a central regulator of inflammatory responses.

Beyond its anti-inflammatory properties, 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one has also been investigated for its potential anticancer effects. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. Additionally, it has been observed that 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment.

The pharmacokinetic profile of 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have revealed that the compound is primarily metabolized in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These properties make it a suitable candidate for further clinical development.

In terms of safety and toxicity, preliminary assessments have indicated that 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety in humans. Ongoing preclinical studies are focused on elucidating the long-term effects and potential side effects of this compound.

The potential applications of 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one extend beyond traditional drug development. Its unique chemical structure has also attracted interest in the field of materials science for its use in functional materials and coatings. The trifluoromethyl group provides enhanced chemical stability and resistance to environmental factors, making it a valuable component in various industrial applications.

In conclusion, 1-hydroxy-5-[4-(trifluoromethyl)phenyl]-1,2-dihydropyrazin-2-one (CAS No. 866142-99-6) is a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.